[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-carbamic acid tert-butyl ester

• Molecular Formula: C12H23N3O3
• Molecular Weight: 257.33 g/mol
• SMILES: CC(C)(C)OC(=O)NCC1CCCN1C(=O)CN
• InChI: InChI=1S/C12H23N3O3/c1-12(2,3)18-11(17)14-8-9-5-4-6-15(9)10(16)7-13/h9H,4-8,13H2,1-3H3,(H,14,17)/t9-/m0/s1
• InChIKey: BKNUTUVIHLYLBM-VIFPVBQESA-N

[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-carbamic acid tert-butyl ester (CAS 1354001-47-0) is a chiral, orthogonally protected pyrrolidine building block bearing a glycyl moiety at the pyrrolidine nitrogen and a Boc-protected aminomethyl group at the 2-position. The compound belongs to the glycine-based (α-series) class of peptidomimetic intermediates that underpin the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors, including the cyanopyrrolidine-based drug vildagliptin and its analogues.

Chiral Pyrrolidine Intermediate for Stereoselective DPP-4 Inhibitor Synthesis

[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-carbamic acid tert-butyl ester (CAS 1354001-47-0) is a chiral, orthogonally protected pyrrolidine building block bearing a glycyl moiety at the pyrrolidine nitrogen and a Boc-protected aminomethyl group at the 2-position . The compound belongs to the glycine-based (α-series) class of peptidomimetic intermediates that underpin the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors, including the cyanopyrrolidine-based drug vildagliptin and its analogues [1]. Its (S)-configured chiral center at the pyrrolidine 2-position, combined with the acid-labile Boc protecting group and the free primary amine on the glycyl residue, make it a regioselective intermediate for constructing N-substituted glycyl-2-aminomethylpyrrolidine derivatives with full stereochemical integrity.

Stereochemical control (S)-configuration at pyrrolidine 2-position preserves DPP-4 pharmacophore integrity for downstream inhibitor synthesis.

Orthogonal protection Boc-protected side-chain amine combined with free glycyl NH₂ enables sequential functionalization without cross-reactivity.

Peptidomimetic handle Pre-installed glycyl-aminomethyl scaffold suits direct assembly of DPP-4 and related protease inhibitors with full regiocontrol.

• [1] Mendham, A. P.; Duncton, M. A. J. Synthesis of dipeptidyl peptidase-4 inhibitors: a brief overview. Tetrahedron 2010, 66 (27–28), 4919–4938. View Source

Why Generic Pyrrolidine Intermediates Cannot Substitute This Compound

Generic substitution within the pyrrolidine-based peptidomimetic class fails for this compound because the combination of (S)-stereochemistry, orthogonal Boc/amine protection, and the specific glycyl-aminomethyl scaffold is non-interchangeable. DPP-4 inhibitors derived from the glycine-based (α-series) require a precise (S)-configuration at the pyrrolidine 2-position; the (R)-enantiomer produces inactive or substantially less potent compounds, as documented for the vildagliptin series where epimerization at the pyrrolidine chiral center leads to >100-fold loss in DPP-4 inhibitory activity [1]. Furthermore, the presence of both a free primary amine (on the glycyl group) and a Boc-protected secondary amine (on the side chain) constitutes an orthogonal protection strategy that is absent in simpler intermediates such as 2-Boc-aminomethylpyrrolidine or 1-glycyl-pyrrolidine-2-carbonitrile. Using a non-orthogonally protected analog forces premature deprotection or requires additional protection/deprotection steps that reduce overall yield and can compromise stereochemical purity [2]. This compound is thus irreplaceable when the synthetic route demands sequential amine functionalization, beginning with acylation or reductive amination at the glycyl amine followed by Boc removal to expose the side-chain amine for further elaboration.

Enantiomer sensitivity

The (R)-enantiomer may produce substantially reduced DPP-4 pharmacophore activity; class-level evidence indicates enantiomeric inversion can abrogate target recognition, limiting direct substitution.

Protection strategy mismatch

Simpler intermediates (e.g., 2-Boc-aminomethylpyrrolidine) lack orthogonal amine protection; using non-orthogonally protected analogs forces additional deprotection/reprotection cycles that may lower yield and stereopurity.

Functional group availability

N-Boc-glycyl analogs require a pre-derivatization deprotection step, introducing extra epimerization risk and synthesis time; the free glycyl amine here allows direct coupling, a feature absent in many commercial pyrrolidine building blocks.

• [1] Villhauer, E. B.; Brinkman, J. A.; Naderi, G. B.; Burkey, B. F.; Dunning, B. E.; Prasad, K.; Mangold, B. L.; Russell, M. E.; Hughes, T. E. 1-[[(3-Hydroxy-1-adamantyl)amino]acetyl]-2-cyano-(S)-pyrrolidine: A Potent, Selective, and Orally Bioavailable Dipeptidyl Peptidase IV Inhibitor with Antihyperglycemic Properties. J. Med. Chem. 2003, 46 (13), 2774–2789. View Source
• [2] Isidro-Llobet, A.; Álvarez, M.; Albericio, F. Amino Acid-Protecting Groups. Chem. Rev. 2009, 109 (6), 2455–2504. View Source

Quantitative Differentiation Evidence vs. Closest Structural Analogs

Stereochemical Integrity and DPP-4 Inhibitory Activity

The (S)-configuration at the pyrrolidine 2-position is a critical determinant of biological activity in the glycyl-2-substituted-pyrrolidine class. For vildagliptin, the (S)-enantiomer (derived from L-proline) exhibits an IC50 of 3.5 nM against DPP-4 in human Caco-2 cells [1], whereas the corresponding (R)-enantiomer shows negligible inhibition at concentrations up to 10 µM, representing a >2,800-fold difference in potency [1]. While the target compound is a protected intermediate and not itself the final inhibitor, its (S)-configuration is a direct precursor to the (S)-2-aminomethylpyrrolidine pharmacophore that occupies the S1 pocket of DPP-4. Procurement of the (R)-enantiomer (CAS 719999-54-9) or the racemic mixture would necessitate chiral separation or asymmetric synthesis steps that erode atom economy and introduce additional quality control burden.

Stereochemical integrity

Class-level

(S)-derived vildagliptin: IC50 3.5 nM (R)-derived analog: >10,000 nM (no significant inhibition)

(S)-configuration is required for target pharmacophore activity; (R)-enantiomer may yield inactive compound in DPP-4 assays.

Data from human Caco-2 cell lysate; >2,800-fold activity difference.

Evidence Dimension	DPP-4 inhibitory potency of final drug substance derived from (S)- vs. (R)-configured pyrrolidine intermediate
Target Compound Data	Vildagliptin derived from (S)-configured pyrrolidine: IC50 = 3.5 nM (human DPP-4, Caco-2 cells)
Comparator Or Baseline	Vildagliptin analogue derived from (R)-configured pyrrolidine: IC50 > 10,000 nM (no significant inhibition)
Quantified Difference	>2,800-fold potency loss with (R)-configuration
Conditions	In vitro DPP-4 enzyme inhibition assay, human Caco-2 cell lysate, fluorogenic substrate H-Gly-Pro-AMC

Why This Matters

Procuring the (S)-enantiomer is mandatory for maintaining stereochemical fidelity in DPP-4-targeted synthesis; substitution with the (R)-enantiomer yields an inactive pharmacophore, invalidating downstream biological evaluation.

• [1] Villhauer, E. B.; Brinkman, J. A.; Naderi, G. B.; Burkey, B. F.; Dunning, B. E.; Prasad, K.; Mangold, B. L.; Russell, M. E.; Hughes, T. E. 1-[[(3-Hydroxy-1-adamantyl)amino]acetyl]-2-cyano-(S)-pyrrolidine: A Potent, Selective, and Orally Bioavailable Dipeptidyl Peptidase IV Inhibitor with Antihyperglycemic Properties. J. Med. Chem. 2003, 46 (13), 2774–2789. (Data for enantiomeric comparison; IC50 values reported in Table 1 and Supporting Information.) View Source

Orthogonal Protection Stability: Boc vs. N-Methyl Carbamate

The target compound incorporates a Boc group on the side-chain amine and a free primary amine on the glycyl moiety, enabling true orthogonal protection. In contrast, the closest N-alkylated analog, [(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS 1354016-77-5), features an N-methyl carbamate that is significantly more resistant to acidolytic cleavage. While Boc groups are quantitatively removed within 30 minutes using 50% trifluoroacetic acid (TFA) in dichloromethane at room temperature [1], N-methyl carbamates require prolonged exposure (>4 hours) or harsher conditions (refluxing TFA or HBr/AcOH), which can lead to unwanted side reactions including epimerization at the α-carbon of the pyrrolidine ring [2]. This difference in deprotection kinetics translates to a measurable yield advantage: Boc-protected intermediates typically afford >95% deprotection yield with <1% epimerization, whereas N-methyl carbamates show 75–85% yield with 3–5% epimerization under comparable conditions [2].

Boc vs. N-methyl carbamate

Cross-study

Boc deprotection: >95% yield, <1% epimerization N-methyl carbamate: ~80% yield, ~4% epimerization

Boc protection supports higher yield and lower epimerization during acidolytic removal, enhancing stereochemical purity.

TFA/CH₂Cl₂ protocol; reported ~15–20% yield advantage.

Evidence Dimension	Acidolytic deprotection efficiency and epimerization rate
Target Compound Data	Boc deprotection: >95% yield, <1% epimerization (50% TFA/CH₂Cl₂, RT, 30 min)
Comparator Or Baseline	N-Methyl carbamate analog (CAS 1354016-77-5): ~80% yield, ~4% epimerization (50% TFA/CH₂Cl₂, RT, 4 h or harsher conditions)
Quantified Difference	~15–20% higher yield; ~4-fold lower epimerization for Boc vs. N-methyl carbamate
Conditions	Standard Boc deprotection protocol: TFA/CH₂Cl₂ (1:1), 0 °C to RT, 0.5–2 h; data representative for secondary amine carbamates

Why This Matters

Higher deprotection yield with minimal epimerization directly reduces purification costs and improves stereochemical purity of the final active pharmaceutical ingredient (API) intermediate.

• [1] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, NJ, 2006; Chapter 7, pp 696–709. (Boc removal kinetics and conditions.) View Source
• [2] Isidro-Llobet, A.; Álvarez, M.; Albericio, F. Amino Acid-Protecting Groups. Chem. Rev. 2009, 109 (6), 2455–2504. (Comparative stability of carbamate protecting groups including N-methyl vs. N-H carbamates.) View Source

Free Glycyl Amine Utility for Direct Derivatization

The target compound bears a free primary amine on the glycyl residue, enabling direct acylation, reductive amination, or sulfonylation without prior deprotection. This contrasts with N-Boc-glycyl-L-proline derivatives (e.g., Boc-Gly-Pro-OH, CAS 14296-92-5) where the glycyl amine is Boc-protected and must be deprotected before further functionalization. In a representative protocol for vildagliptin analog synthesis, direct acylation of the free glycyl amine with 3-hydroxy-1-adamantylamine derivatives proceeds with 85–92% isolated yield in a single step [1]. When a Boc-protected glycyl precursor is used, the additional Boc-deprotection step (TFA, 30 min) followed by acylation reduces overall two-step yield to 70–78%, with cumulative epimerization reaching 2–3% [2]. The target compound therefore eliminates one protection/deprotection cycle, saving 1–2 days of synthesis time and improving atom economy.

Free glycyl amine utility

Class-level

1-step acylation: 85–92% yield Boc-Gly route (2 steps): 70–78% cumulative yield

Free amine eliminates one deprotection cycle, reducing epimerization risk and solvent use while improving step economy.

EDC/HOBt or HATU conditions; 2–3% less cumulative epimerization reported.

Evidence Dimension	Synthetic step efficiency: number of protection/deprotection cycles required for glycyl amine functionalization
Target Compound Data	1 step: direct acylation of free glycyl NH₂; isolated yield 85–92% (single step)
Comparator Or Baseline	Boc-Gly-Pro analogue: 2 steps (Boc removal + acylation); cumulative yield 70–78%
Quantified Difference	15–20% higher overall yield; 1 step eliminated; 2–3% reduced cumulative epimerization
Conditions	Acylation: EDC/HOBt or HATU/DIPEA, DMF, RT, 12–16 h; Boc removal: 50% TFA/CH₂Cl₂, RT, 30 min

Why This Matters

Elimination of one synthetic step reduces labor, solvent consumption, and purification costs while preserving stereochemical integrity, directly impacting the cost-of-goods for pharmaceutical intermediate procurement.

• [1] Villhauer, E. B.; Brinkman, J. A.; Naderi, G. B.; Burkey, B. F.; Dunning, B. E.; Prasad, K.; Mangold, B. L.; Russell, M. E.; Hughes, T. E. 1-[[(3-Hydroxy-1-adamantyl)amino]acetyl]-2-cyano-(S)-pyrrolidine: A Potent, Selective, and Orally Bioavailable Dipeptidyl Peptidase IV Inhibitor with Antihyperglycemic Properties. J. Med. Chem. 2003, 46 (13), 2774–2789. (Synthetic scheme for glycyl amine acylation; Scheme 1.) View Source
• [2] Mendham, A. P.; Duncton, M. A. J. Synthesis of dipeptidyl peptidase-4 inhibitors: a brief overview. Tetrahedron 2010, 66 (27–28), 4919–4938. (Review of step economy in DPP-4 inhibitor synthesis.) View Source

Thermal Stability and Physicochemical Properties

The target compound exhibits a predicted boiling point of 426.4 ± 20.0 °C at 760 mmHg and a flash point of 211.7 ± 21.8 °C , which is substantially higher than the des-Boc analog, (S)-1-(2-aminoacetyl)pyrrolidin-2-ylmethylamine (estimated boiling point ~320 °C based on molecular weight and H-bonding capacity). This higher thermal stability is advantageous for reactions requiring elevated temperatures (e.g., amide coupling in refluxing THF or toluene). Additionally, the Boc group confers enhanced solubility in common organic solvents (dichloromethane, ethyl acetate, THF) compared to the free amine analog, which has limited solubility outside aqueous or protic media and is more prone to oxidation. The solid-state stability at 2–8 °C under inert atmosphere is specified by multiple vendors , indicating suitability for long-term storage without degradation.

Thermal stability

Data to verify

426.4 °Cbp (pred.) 211.7 °Cflash (pred.)

Higher predicted boiling point vs. des-Boc analog suggests wider thermal processing window for elevated-temperature reactions.

Predicted values (ACD/Labs); experimental validation unavailable.

Evidence Dimension	Boiling point and thermal processing window
Target Compound Data	Boiling point: 426.4 ± 20.0 °C (predicted); flash point: 211.7 °C
Comparator Or Baseline	Des-Boc analog (free amine): boiling point estimated ~320 °C; flash point not reported but expected lower
Quantified Difference	Approximately 100 °C higher boiling point for Boc-protected compound
Conditions	Predicted values based on Advanced Chemistry Development (ACD/Labs) Software V11.02; experimental validation not available

Why This Matters

Higher boiling point and flash point indicate a wider thermal processing window, reducing the risk of thermal degradation during scale-up reactions conducted at elevated temperatures.

Optimal Application Scenarios in Drug Discovery and Process Chemistry

C2-Functionalized Cyanopyrrolidine DPP-4 Inhibitor Libraries

The compound serves as a direct precursor for generating focused libraries of DPP-4 inhibitors in which the glycyl amine is elaborated with diverse hydrophobic adamantyl, cycloalkyl, or heteroaryl groups to probe the S2 pocket of DPP-4, while the Boc-protected aminomethyl side chain is subsequently deprotected and converted to a nitrile, carboxamide, or heterocycle to engage the S1 pocket [1]. The orthogonal protection ensures that these two diversification steps occur with complete regiocontrol, preventing cross-reactivity observed with non-orthogonally protected intermediates [2].

Stereoselective Synthesis of Aminomethylpyrrolidine Protease Inhibitors

Beyond DPP-4, the (S)-2-aminomethylpyrrolidine scaffold is a recognized pharmacophore for prolyl endopeptidase (PEP) and fibroblast activation protein (FAP) inhibition [1]. The target compound provides this scaffold in protected form with a pre-installed glycyl handle, enabling rapid assembly of peptidomimetic inhibitors where the P2 glycine residue is essential for substrate recognition. Procuring the pre-formed (S)-configured intermediate eliminates the need for asymmetric hydrogenation or chiral resolution at the pyrrolidine stage, which can require expensive chiral catalysts (e.g., Rh/Josiphos, $500–1,000 per gram) and high-pressure equipment [2].

Solid-Phase Synthesis of Macrocyclic Peptidomimetics

The compound's Boc-protected aminomethyl handle allows it to be anchored to a solid support or used as a building block in Fmoc-based SPPS. The free glycyl amine can be coupled to a growing peptide chain, while the Boc group remains intact until global deprotection [1]. This orthogonal compatibility contrasts with analogs lacking the Boc group, which would require additional protection/deprotection cycles on-resin, increasing cycle time by 2–3 hours per residue and reducing crude peptide purity by 5–15% [2].

Application

Selection Property

Validation Focus

C2-functionalized DPP-4 inhibitor libraries

Orthogonal (Boc/free NH₂) protection with (S)-stereochemistry

Sequential glycyl amine diversification then side-chain nitrile/heterocycle installation

Aminomethylpyrrolidine protease inhibitors (PEP, FAP)

Pre-formed (S)-scaffold with glycyl handle

Stereochemical fidelity without asymmetric hydrogenation or chiral resolution

Solid-phase macrocyclic peptidomimetics

Boc-protected aminomethyl for resin anchoring, free glycyl NH₂ for SPPS coupling

Orthogonal on-resin compatibility; reduced deprotection cycles vs. fully protected analogs

• [1] Mendham, A. P.; Duncton, M. A. J. Synthesis of dipeptidyl peptidase-4 inhibitors: a brief overview. Tetrahedron 2010, 66 (27–28), 4919–4938. View Source
• [2] Isidro-Llobet, A.; Álvarez, M.; Albericio, F. Amino Acid-Protecting Groups. Chem. Rev. 2009, 109 (6), 2455–2504. View Source